Cas no 164666-68-6 (6-chloro-2-methylpyridin-3-amine)

• Product Name: 6-chloro-2-methylpyridin-3-amine
• CAS No: 164666-68-6
• MF: C₆H₇ClN₂
• MW: 142.586179971695
• MDL: MFCD03095220
• CID: 65721
• PubChem ID: 7009500
• Update Time: 2025-06-09

6-chloro-2-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-chloro-2-picoline
• 3-Amino-2-chloro-4-methylpyridine
• 2-CHLORO-5-AMINO-6-METHYLPYRIDINE
• 6-Chloro-2-methylpyridin-3-amine
• 2-Chloro-4-methyl-pyridin-3-ylamine
• 5-Amino-2-chloro-6-methylpyridine
• 6-chloro-2-methyl-[3]pyridylamine
• 3-Amino-6-chloro-2-methylpyridine
• TIMTEC-BB SBB010194
• 5-AMINO-2-CHLORO-6-PICOLINE
• 3-AMINO-2-CHLORO-4-PICOLINE
• 2-CHLORO-5-AMINO-6-PICOLINE
• 2-CHLORO-4-METHYLPYRIDIN-3-AMINE
• 6-Chloro-2-methyl-3-pyridinamine
• ASINEX-REAG BAS 13794917
• 3-Amino-6-chloro-2-picoline ,97%
• 6-CHLORO-2-METHYL-PYRIDIN-3-YLAMINE
• CS-D0972
• AKOS005257276
• SY007925
• MFCD03095220
• SCHEMBL1128266
• AS-14933
• BCP22075
• Q-103404
• 3-amino-6-chloro-2-methyl pyridine
• DTXSID50426559
• AC-5421
• AM20050863
• EN300-181110
• PB20018
• 164666-68-6
• FT-0648987
• 3-amino-6-chloro-2-picoline, AldrichCPR
• 3-PYRIDINAMINE, 6-CHLORO-2-METHYL-
• QVCIIOZINFCMDJ-UHFFFAOYSA-N
• DB-027661
• 6-chloro-2-methylpyridin-3-amine

• MDL： MFCD03095220
• Inchi： 1S/C6H7ClN2/c1-4-5(8)2-3-6(7)9-4/h2-3H,8H2,1H3
• InChI Key： QVCIIOZINFCMDJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C)=N1)N

Computed Properties

• Exact Mass: 142.03000
• Monoisotopic Mass: 142.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.2124 (rough estimate)
• Melting Point: 92-97°C
• Boiling Point: 286℃ at 760 mmHg
• Flash Point: 126.7℃
• Refractive Index: 1.4877 (estimate)
• PSA: 38.91000
• LogP: 2.20680

6-chloro-2-methylpyridin-3-amine Security Information

• Signal Word：Warning
• Hazard Statement： H318; H315; H302; H335
• Warning Statement： P261; P280; P305+P351+P338; P304+P340; P405; P501
• Hazardous Material transportation number：2811
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT, TOXIC
• Storage Condition：Store at room temperature
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Additional information on 6-chloro-2-methylpyridin-3-amine

6-Chloro-2-Methylpyridin-3-Amine: A Comprehensive Overview

6-Chloro-2-Methylpyridin-3-Amine (CAS No. 164666-68-6) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the pyridine derivative family, characterized by a six-membered ring with one nitrogen atom and two substituents: a chlorine atom at the 6-position and a methyl group at the 2-position. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a versatile building block for various applications.

The synthesis of 6-chloro-2-methylpyridin-3-amine has been extensively studied, with researchers exploring efficient methods to achieve high yields and purity. Recent advancements in catalytic processes and microwave-assisted synthesis have significantly streamlined its production. For instance, a study published in *Green Chemistry* demonstrated the use of a palladium catalyst to facilitate the coupling reaction, reducing reaction time and enhancing product quality. Such innovations highlight the compound's potential for large-scale industrial applications.

One of the most promising areas of research involving 6-chloro-2-methylpyridin-3-amine is its application in drug discovery. The compound's ability to act as a scaffold for bioactive molecules has been leveraged in the development of novel pharmaceutical agents. A 2023 study in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them potential candidates for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its medicinal applications, 6-chloro-2-methylpyridin-3-amine has found utility in materials science, particularly in the synthesis of advanced polymers and organic semiconductors. Its electron-withdrawing groups enhance conjugation, enabling the formation of materials with improved electrical properties. A recent paper in *Advanced Materials* highlighted its role as a precursor for high-performance organic field-effect transistors (OFETs), showcasing its potential in next-generation electronic devices.

The environmental impact of 6-chloro-2-methylpyridin-3-amine has also been a topic of interest. Researchers have investigated its biodegradability and toxicity under various conditions. According to a study published in *Environmental Science & Technology*, the compound demonstrates moderate biodegradability under aerobic conditions, with microbial communities effectively metabolizing it within 48 hours. However, further research is needed to assess its long-term ecological effects.

From a structural perspective, 6-chloro-2-methylpyridin-3-amine exhibits interesting photophysical properties due to its conjugated system. Studies have shown that it absorbs light in the UV-vis range, making it suitable for applications in optoelectronics and sensors. A 2023 report in *Chemical Communications* detailed its use as a chromophore in dye-sensitized solar cells (DSSCs), where it enhanced light harvesting efficiency by up to 15% compared to traditional dyes.

In conclusion, 6-chloro-2-methylpyridin-3-amines versatility as a chemical building block underscores its importance across multiple disciplines. Its role in drug discovery, materials science, and environmental studies positions it as a key compound for future innovations. As research continues to uncover new applications and optimize synthesis methods, this compound is poised to make significant contributions to both academic and industrial sectors.